2,2,2-Trichloro-N-(4-piperidinyl)acetamide hydrochloride
Overview
Description
2,2,2-Trichloro-N-(4-piperidinyl)acetamide hydrochloride is a chemical compound with the molecular formula C7H12Cl4N2O and a molecular weight of 282 g/mol. It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15Cl3N2O/c14-13(15,16)12(19)17-10-4-6-11(7-5-10)18-8-2-1-3-9-18/h4-7H,1-3,8-9H2,(H,17,19) and the InChI key is QPJIVRKAFLCATI-UHFFFAOYSA-N .Scientific Research Applications
Chemical Synthesis and Structural Analysis
- Synthesis and Structural Features : The compound 2,2,2-Trichloro-N-[(trimethylsilyl)methyl]acetamide, closely related to 2,2,2-Trichloro-N-(4-piperidinyl)acetamide hydrochloride, was synthesized for study. Its crystal structure was examined through X-ray analysis, and quantum chemical calculations were conducted for the study of self-association of these amides in gas phase and solutions in inert media (Sterkhova, Lazarev, & Lazareva, 2019).
Pharmacological and Toxicological Profiles
- Pharmacological and Toxicological Characterization : Although slightly different in structure, N-(2,6-dichlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide was examined for its pharmacological and toxicological profile, providing insights into similar compounds' potential applications (Déciga-Campos et al., 2016).
Antibacterial Activity
- Antibacterial Potentials : Acetamide derivatives bearing azinane and 1,3,4-oxadiazole, related to this compound, were synthesized and evaluated for their antibacterial potentials. These compounds showed moderate inhibitory activity against various bacterial strains (Iqbal et al., 2017).
Applications in Molecular Design
- Molecular Design and Aqueous Solubility : In the realm of molecular design, modifications of acetamide compounds, similar to this compound, have led to significant enhancements in aqueous solubility and oral absorption, demonstrating the versatility of these compounds in drug development (Shibuya et al., 2018).
Solid State Geometry
- Solid State Geometry Analysis : The crystal structures of N-(meta-substituted phenyl)-2,2,2-trichloro-acetamides, which are structurally related to this compound, were determined to study the effect of meta-substitution on their solid-state geometry. This study offers valuable insights into the structural properties of similar compounds (Gowda et al., 2007).
Novel Synthesis Methods
- Novel Synthesis Approaches : Innovative synthetic approaches have been developed for creating novel chloroacetamide derivatives, showcasing the potential for diverse applications in various fields, including pharmaceuticals and agrochemicals (Aizina, Rozentsveig, & Levkovskaya, 2011).
Pharmacological Profiles
- Pharmacological Evaluation : Compounds like AC-90179, structurally related to this compound, have been characterized for their pharmacological profiles, demonstrating potential in the treatment of psychosis and other conditions (Vanover et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trichloro-N-piperidin-4-ylacetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11Cl3N2O.ClH/c8-7(9,10)6(13)12-5-1-3-11-4-2-5;/h5,11H,1-4H2,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJTPGLWUIJPIRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC(=O)C(Cl)(Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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